Cas no 1310416-53-5 (1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene)

• Product Name: 1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene
• CAS No: 1310416-53-5
• MF: C₁₀H₁₂Br₂O
• MW: 308.00968170166
• MDL: MFCD19105369
• CID: 4764337
• Update Time: 2026-02-26

1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene
• 1,3-Dibromo-2-isopropoxy-5-methylbenzene
• Z0069

• MDL： MFCD19105369
• Inchi： 1S/C10H12Br2O/c1-6(2)13-10-8(11)4-7(3)5-9(10)12/h4-6H,1-3H3
• InChI Key： CGCHJWUPIIIFGW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1OC(C)C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene

1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene (CAS No. 1310416-53-5): Properties, Applications, and Market Insights

1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene (CAS No. 1310416-53-5) is a specialized aromatic compound with significant relevance in organic synthesis and material science. This brominated derivative features a unique molecular structure, combining bromine substituents and an isopropoxy group, which contribute to its distinct chemical behavior. As researchers increasingly explore functionalized benzene derivatives for advanced applications, this compound has garnered attention for its potential in pharmaceuticals, agrochemicals, and specialty materials.

The molecular formula C₁₀H₁₂Br₂O reveals key structural features: two bromine atoms at the 1- and 3-positions, an isopropoxy group at the 2-position, and a methyl group at the 5-position of the benzene ring. This arrangement creates steric and electronic effects that influence reactivity patterns, making it valuable for selective substitution reactions. Recent studies highlight its utility as a building block for heterocyclic compounds, particularly in the development of novel crop protection agents and pharmaceutical intermediates.

From a synthetic chemistry perspective, 1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene demonstrates interesting reactivity in cross-coupling reactions, especially palladium-catalyzed processes. Its bromine atoms serve as excellent leaving groups for Buchwald-Hartwig amination or Suzuki-Miyaura coupling, enabling the construction of complex molecular architectures. These transformations align with current trends in green chemistry, as researchers seek atom-efficient methods to construct biologically active molecules with reduced environmental impact.

The compound's physical properties include a molecular weight of 307.01 g/mol and characteristic aromatic bromine compound features. Analytical techniques such as HPLC analysis and GC-MS are typically employed for purity assessment, with most commercial samples offering ≥95% purity. Storage recommendations suggest keeping the material in amber glass containers under inert atmosphere to prevent potential degradation, reflecting standard practices for air-sensitive reagents in modern laboratories.

In material science applications, 1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene has shown promise as a precursor for liquid crystal materials and organic electronic components. The bromine substituents facilitate further functionalization to create π-conjugated systems, which are crucial for developing organic semiconductors. This aligns with growing interest in flexible electronics and optoelectronic devices, where researchers seek alternatives to traditional silicon-based technologies.

The global market for functionalized benzene derivatives like 1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene reflects increasing demand from multiple sectors. Pharmaceutical companies value such intermediates for drug discovery programs, particularly in developing kinase inhibitors and antiviral compounds. Meanwhile, the agrochemical industry utilizes these building blocks for next-generation pesticides with improved environmental profiles. Market analysts note steady growth in this segment, driven by innovations in precision agriculture and targeted therapies.

Quality control protocols for CAS 1310416-53-5 typically involve comprehensive characterization using NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and elemental analysis. These analytical methods ensure batch-to-batch consistency, which is critical for process chemistry applications. Recent advancements in continuous flow chemistry have further enhanced the utility of such intermediates by enabling more efficient scale-up processes in API manufacturing.

Environmental and safety considerations for handling 1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene follow standard laboratory protocols for brominated compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. Disposal should comply with local regulations for organic halogen compounds, reflecting the chemical industry's commitment to responsible waste management practices.

Future research directions for 1,3-Dibromo-2-(1-methylethoxy)-5-methylbenzene may explore its potential in metal-organic frameworks (MOFs) or as a ligand precursor in catalysis applications. The compound's structural features offer opportunities for designing chiral auxiliaries or asymmetric catalysts, areas of significant interest in modern synthetic methodology. Additionally, its application in polymer chemistry could yield novel materials with tailored properties for specific industrial uses.

For researchers sourcing CAS 1310416-53-5, reputable suppliers typically provide detailed technical data sheets including solubility data (commonly soluble in organic solvents like dichloromethane and THF), melting point range, and spectroscopic references. The compound's stability under various conditions makes it suitable for multistep synthesis workflows, particularly in medicinal chemistry applications where robust intermediates are valued.